Cas no 1770824-50-4 (tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate)

• Product Name: tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate
• CAS No: 1770824-50-4
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5290369
• Update Time: 2026-03-10

tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine-7(1H)-carboxylic acid, 2,5,6,8-tetrahydro-2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate

• Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(17)15-7-6-9-4-5-11(16)14-10(9)8-15/h4-5H,6-8H2,1-3H3,(H,14,16)
• InChI Key： SZAZLNXTTLGQSI-UHFFFAOYSA-N
• SMILES： N1C2=C(CCN(C(OC(C)(C)C)=O)C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate

tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate: A Comprehensive Overview

The compound with CAS No. 1770824-50-4, commonly referred to as tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development and material science.

The molecular structure of tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate consists of a naphthyridine ring system with a tert-butyl group attached at the 7-position and a ketone group at the 2-position. The naphthyridine core is a bicyclic structure that combines a benzene ring with a pyridine ring. This combination imparts unique electronic properties to the molecule and makes it an interesting candidate for various chemical reactions.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex heterocyclic frameworks. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl 2-oxo... can serve as a versatile building block for constructing multi-ring systems with potential pharmacological activity.

In addition to its role in drug discovery efforts,tert-butyl... has also been investigated for its applications in polymer chemistry. Its carboxylic ester functionality makes it suitable for use in polycondensation reactions to form high-performance polymers. A team of chemists from the University of California reported on its use as a monomer in the synthesis of novel polyesters with improved thermal stability and mechanical properties.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity levels. One common approach involves the cyclization of appropriately substituted aldehyde and amine precursors under acidic conditions followed by subsequent functionalization steps to introduce the tert-butyl group.

From an environmental standpoint,tert-butyl...'s stability and biodegradation characteristics are areas of active research interest. Preliminary studies suggest that it exhibits moderate persistence in aqueous environments but further work is needed to fully understand its environmental fate and potential impact on ecosystems.

In conclusion,CAS No...'s versatility as both an intermediate and final product positions it as an important compound in contemporary chemical research. Its continued exploration across diverse application areas underscores its significance within the scientific community.